Cas no 274264-59-4 (Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester)
274264-59-4 structure
Product Name:Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester
CAS No:274264-59-4
MF:C9H16N2O4
MW:216.234342575073
CID:248091
PubChem ID:12043747
Update Time:2025-04-19
Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester
- Carbamicacid, [[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
- KBBLJDDYBLDMOU-LURJTMIESA-N
- (S)-tert-Butyl((2-oxooxazolidin-5-yl)methyl)carbamate
- 274264-59-4
- Carbamic acid,[[(5S)-2-oxo-5-oxazolidinyl]methyl]-,1,1-dimethylethyl ester
- (s)-5-t-butoxycarbonylaminomethyl-2-oxazolidinone
- SCHEMBL591271
- (S)-tert-Butyl ((2-oxooxazolidin-5-yl)methyl)carbamate
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- Inchi: 1S/C9H16N2O4/c1-9(2,3)15-8(13)11-5-6-4-10-7(12)14-6/h6H,4-5H2,1-3H3,(H,10,12)(H,11,13)/t6-/m0/s1
- InChI Key: KBBLJDDYBLDMOU-LURJTMIESA-N
- SMILES: O1C(NC[C@H]1CNC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 216.11100700g/mol
- Monoisotopic Mass: 216.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76.7Ų
Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
274264-59-4 (Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester) Related Products
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